Hedyosumin E
Overview
Description
Hedyosumin E is a natural product found in Hedyosmum orientale with data available.
Scientific Research Applications
Synthesis and Structure Elucidation
Catalytic Asymmetric Total Synthesis : Hedyosumin E has been the subject of research in the field of organic synthesis. The catalytic asymmetric total synthesis of Hedyosumins A, B, and C, which are closely related to Hedyosumin E, was accomplished, highlighting the complex nature of these molecules and the innovative approaches required for their synthesis (Sun et al., 2016).
Structural Analysis of Sesquiterpenoids : In a study on sesquiterpenoids from Hedyosmum orientale, hedyosumins A-E were isolated, and their structures were elucidated using spectroscopic methods. This research underscores the diversity and complexity of natural compounds like Hedyosumin E (Su et al., 2008).
Biological Activity and Pharmacological Potential
Investigating Biological Activities : Research has also focused on the biological activities of compounds related to Hedyosumin E. For instance, studies have explored the NF-κB inhibitory activity of sesquiterpenoid dimers from Hedyosmum orientale, indicating potential anti-inflammatory or anticancer properties (Fan et al., 2018).
Potential Anti-inflammatory Effects : Another study on Hedyotis diffusa, a related species, investigated the anti-inflammatory effects of various compounds, providing insights that might be relevant for understanding the properties of Hedyosumin E (He et al., 2018).
Ethnopharmacological Context
- Traditional Uses and Ethnopharmacology : The ethnopharmacological relevance of the genus Hedyosmum, to which Hedyosumin E is related, has been reviewed. This research provides a comprehensive view of traditional uses, phytochemistry, and pharmacological aspects, which may offer context for the potential applications of Hedyosumin E (Radice et al., 2019).
properties
Product Name |
Hedyosumin E |
|---|---|
Molecular Formula |
C21H30O8 |
Molecular Weight |
410.5 g/mol |
IUPAC Name |
(3aS,5R,5aR,8aR)-1,5,8-trimethyl-5-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-3a,4,5a,6,8a,9-hexahydroazuleno[6,5-b]furan-2-one |
InChI |
InChI=1S/C21H30O8/c1-9-4-5-13-11(9)6-12-10(2)19(26)27-14(12)7-21(13,3)29-20-18(25)17(24)16(23)15(8-22)28-20/h4,11,13-18,20,22-25H,5-8H2,1-3H3/t11-,13+,14-,15+,16+,17-,18+,20-,21+/m0/s1 |
InChI Key |
VABXQJHIONSXPQ-WDMSPEKYSA-N |
Isomeric SMILES |
CC1=CC[C@@H]2[C@H]1CC3=C(C(=O)O[C@H]3C[C@@]2(C)O[C@H]4[C@@H]([C@H]([C@@H]([C@H](O4)CO)O)O)O)C |
Canonical SMILES |
CC1=CCC2C1CC3=C(C(=O)OC3CC2(C)OC4C(C(C(C(O4)CO)O)O)O)C |
synonyms |
hedyosumin E |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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